Cas no 500024-74-8 (3,4-Difluoro-N'-hydroxybenzene-1-carboximidamide)

3,4-Difluoro-N'-hydroxybenzene-1-carboximidamide is a fluorinated aromatic compound featuring a hydroxyamidine functional group. Its molecular structure, incorporating two fluorine substituents at the 3- and 4-positions, enhances its reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the N'-hydroxycarboximidamide moiety makes it a versatile precursor for heterocyclic compounds, particularly in the preparation of oxadiazoles and other nitrogen-containing scaffolds. The fluorine atoms contribute to improved metabolic stability and binding affinity in target molecules. This compound is particularly valuable in medicinal chemistry for designing enzyme inhibitors or bioactive molecules due to its balanced lipophilicity and electronic effects. Suitable for controlled reactions under anhydrous conditions.

3,4-Difluoro-N'-hydroxybenzene-1-carboximidamide structure

500024-74-8 structure

Product Name:3,4-Difluoro-N'-hydroxybenzene-1-carboximidamide

CAS No:500024-74-8

MF:C₇H₆F₂N₂O

MW:172.132148265839

MDL:MFCD06660194

CID:933046

PubChem ID:17750753

Update Time:2025-06-07

3,4-Difluoro-N'-hydroxybenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

- 3,4-difluoro-n-hydroxy-benzamidine
- 3,4-Difluorobenzamidoxime
- 3,4-difluoro-N-(2-methyl-pyrimidin-5-yl)-benzamide
- 3,4-difluoro-N-hydroxybenzimidamide
- BENZAMIDE,3,4-DIFLUORO-N-(2-METHYL-5-PYRIMIDINYL)
- 500024-74-8
- SCHEMBL640673
- CS-0452987
- AKOS005724125
- 3,4-difluoro-N'-hydroxybenzenecarboximidamide
- EN300-42336
- (Z)-3,4-difluoro-N'-hydroxybenzene-1-carboximidamide
- BS-3936
- STL124858
- 3,4-difluoro-N'-hydroxybenzene-1-carboximidamide
- MFCD06660194
- 3,4-Difluoro-N'-hydroxybenzene-1-carboximidamide
- MDL： MFCD06660194
- Inchi： 1S/C7H6F2N2O/c8-5-2-1-4(3-6(5)9)7(10)11-12/h1-3,12H,(H2,10,11)
- InChI Key： OGCLGUHODKKLSH-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(/C(=N/O)/N)=C1)F

Computed Properties

Exact Mass: 172.04500
Monoisotopic Mass: 172.04481914g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 58.6Å²

Experimental Properties

PSA: 56.11000
LogP: 1.75960

3,4-Difluoro-N'-hydroxybenzene-1-carboximidamide Customs Data

HS CODE：2925290090
Customs Data：

China Customs Code:
2925290090

Overview:

2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

3,4-Difluoro-N'-hydroxybenzene-1-carboximidamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D404165-100mg	3,4-Difluoro-N'-hydroxybenzene-1-carboximidamide	500024-74-8		100mg	$ 50.00	2022-06-05
TRC	D404165-500mg	3,4-Difluoro-N'-hydroxybenzene-1-carboximidamide	500024-74-8		500mg	$ 160.00	2022-06-05
TRC	D404165-1g	3,4-Difluoro-N'-hydroxybenzene-1-carboximidamide	500024-74-8		1g	$ 250.00	2022-06-05
Apollo Scientific	PC302036-10g	3,4-Difluorobenzamidoxime	500024-74-8		10g	£55.00	2025-02-21
Apollo Scientific	PC302036-50g	3,4-Difluorobenzamidoxime	500024-74-8		50g	£154.00	2025-02-21
abcr	AB404225-1 g	3,4-Difluorobenzamidoxime; .	500024-74-8		1g	€194.50	2023-05-18
abcr	AB404225-250mg	3,4-Difluorobenzamidoxime; .	500024-74-8		250mg	€131.50	2025-02-14
Crysdot LLC	CD12067919-100g	3,4-Difluorobenzamidoxime	500024-74-8	95+%	100g	$490	2024-07-24
A2B Chem LLC	AG22008-1g	3,4-Difluoro-n'-hydroxybenzene-1-carboximidamide	500024-74-8	97%	1g	$50.00	2024-04-19
A2B Chem LLC	AG22008-10g	3,4-Difluoro-n'-hydroxybenzene-1-carboximidamide	500024-74-8	97%	10g	$125.00	2024-04-19

3,4-Difluoro-N'-hydroxybenzene-1-carboximidamide Suppliers

Amadis Chemical Company Limited

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(CAS:500024-74-8)3,4-Difluoro-N'-hydroxybenzene-1-carboximidamide

Order Number:A1163572

Stock Status:in Stock

Quantity:5g/10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 00:18

Price ($):351.0/645.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

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